3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one
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Description
BenchChem offers high-quality 3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C22H26N4O4S2 |
|---|---|
Molecular Weight |
474.6 g/mol |
IUPAC Name |
(5Z)-3-cyclohexyl-5-[[2-[2-(2-hydroxyethoxy)ethylamino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C22H26N4O4S2/c27-11-13-30-12-9-23-19-16(20(28)25-10-5-4-8-18(25)24-19)14-17-21(29)26(22(31)32-17)15-6-2-1-3-7-15/h4-5,8,10,14-15,23,27H,1-3,6-7,9,11-13H2/b17-14- |
InChI Key |
HXKUCCGZNCBCRD-VKAVYKQESA-N |
Isomeric SMILES |
C1CCC(CC1)N2C(=O)/C(=C/C3=C(N=C4C=CC=CN4C3=O)NCCOCCO)/SC2=S |
Canonical SMILES |
C1CCC(CC1)N2C(=O)C(=CC3=C(N=C4C=CC=CN4C3=O)NCCOCCO)SC2=S |
Origin of Product |
United States |
Biological Activity
The compound 3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological effects, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of the compound is , with a monoisotopic mass of approximately 517.18 Da. The structure includes a thiazolidine ring and a pyrido-pyrimidine moiety, which are known to contribute to diverse biological activities.
Antioxidant Activity
Research indicates that thiazolidinone derivatives exhibit significant antioxidant properties. For instance, modifications at specific positions on the thiazolidinone ring can enhance antioxidant activity. Compounds structurally similar to our target compound have shown effective inhibition of lipid peroxidation, with EC50 values indicating their potency in scavenging free radicals .
| Compound | EC50 (mM) | Activity Type |
|---|---|---|
| 3i | 0.565 ± 0.051 | Antioxidant |
| 3r | 0.708 ± 0.074 | Antioxidant |
| 2 | 4.156 ± 0.178 | Antioxidant |
Anticancer Activity
Compounds containing thiazolidinone structures have been studied for their anticancer properties. They are believed to induce apoptosis in cancer cells through various pathways, including the inhibition of cell proliferation and modulation of apoptotic markers . The specific compound under review may exhibit similar effects due to its structural components.
Antimicrobial Activity
The antimicrobial potential of thiazolidinones has been well-documented. Studies have shown that these compounds can inhibit the growth of various bacterial strains, including both gram-positive and gram-negative bacteria . The presence of the thiazolidine ring in our compound may enhance its interaction with microbial targets.
Antidiabetic Activity
Thiazolidinones are recognized for their antidiabetic properties, particularly through their action as PPARγ agonists. This mechanism enhances insulin sensitivity and glucose uptake in peripheral tissues . Given the structural similarities to known antidiabetic agents, our compound could potentially exhibit similar activity.
The biological activities of thiazolidinone derivatives often relate to their ability to interact with specific molecular targets:
- Free Radical Scavenging : The presence of sulfur and nitrogen atoms in the ring structure allows for effective radical scavenging.
- Enzyme Inhibition : Compounds may inhibit enzymes linked to cancer proliferation or metabolic disorders.
- Receptor Modulation : Interaction with PPARγ and other receptors can lead to improved metabolic profiles.
Case Studies
Several studies have evaluated the biological activity of related compounds:
- Antioxidant Study : A study demonstrated that thiazolidinone derivatives significantly reduced oxidative stress markers in vitro.
- Anticancer Evaluation : Another study reported that a thiazolidinone derivative exhibited selective cytotoxicity against breast cancer cell lines while sparing normal cells.
- Antimicrobial Testing : A series of compounds were tested against various microbial strains, showing promising results in inhibiting growth similar to established antibiotics.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
